Cas no 61655-81-0 (Acetonitrile, 2,2'-[(6-chloropyrazinyl)imino]bis-)

Acetonitrile, 2,2'-[(6-chloropyrazinyl)imino]bis- structure
61655-81-0 structure
Product Name:Acetonitrile, 2,2'-[(6-chloropyrazinyl)imino]bis-
CAS No:61655-81-0
MF:C8H6ClN5
MW:207.619739055634
CID:471204
PubChem ID:61699128
Update Time:2025-04-19

Acetonitrile, 2,2'-[(6-chloropyrazinyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, 2,2'-[(6-chloropyrazinyl)imino]bis-
    • 2-[(6-chloropyrazin-2-yl)-(cyanomethyl)amino]acetonitrile
    • 61655-81-0
    • 2,2'-[(6-Chloropyrazin-2-yl)azanediyl]diacetonitrile
    • DTXSID20734259
    • AKOS010966647
    • 2,2'-((6-Chloropyrazin-2-yl)azanediyl)diacetonitrile
    • Inchi: 1S/C8H6ClN5/c9-7-5-12-6-8(13-7)14(3-1-10)4-2-11/h5-6H,3-4H2
    • InChI Key: XDIQJKFDYXTSKQ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC(=N1)N(CC#N)CC#N

Computed Properties

  • Exact Mass: 207.03138
  • Monoisotopic Mass: 207.0311729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 76.6Ų

Experimental Properties

  • PSA: 76.6
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